Cas no 67580-03-4 (trans-N,N-dimethyl-1,2-cyclopentanediamine)

• Product Name: trans-N,N-dimethyl-1,2-cyclopentanediamine
• CAS No: 67580-03-4
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• CID: 1717317
• PubChem ID: 54384658
• Update Time: 2025-06-27

trans-N,N-dimethyl-1,2-cyclopentanediamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediamine, N,N-dimethyl-, trans-
• trans-N,N-dimethyl- 1,2-Cyclopentanediamine
• trans-N,N-dimethyl-1,2-Cyclopentanediamine
• 942492-63-9
• 67580-03-4
• (1R,2R)-N,N-dimethylcyclopentane-1,2-diamine
• EN300-1590067
• (1R,2R)-1-N,1-N-dimethylcyclopentane-1,2-diamine
• rac-(1R,2R)-N1,N1-dimethylcyclopentane-1,2-diamine
• Trans-N1,N1-dimethylcyclopentane-1,2-diamine
• MFCD11617901
• (1r,2r)-n1,n1-dimethylcyclopentane-1,2-diamine
• BS-38442
• SCHEMBL3558038
• G72355
• trans-N,N-dimethyl-1,2-cyclopentanediamine

• Inchi： 1S/C7H16N2/c1-9(2)7-5-3-4-6(7)8/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
• InChI Key： VCJNAZAMCYBDCP-RNFRBKRXSA-N
• SMILES： N(C)(C)[C@@H]1CCC[C@H]1N

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• PSA: 29.26

trans-N,N-dimethyl-1,2-cyclopentanediamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on trans-N,N-dimethyl-1,2-cyclopentanediamine

trans-N,N-Dimethyl-1,2-Cyclopentanediamine: A Comprehensive Overview

trans-N,N-Dimethyl-1,2-cyclopentanediamine (CAS No. 67580-03-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 1,2-trans-diaminocyclopentane dimethyl derivative, is a derivative of cyclopentane, a five-membered cyclic hydrocarbon. The molecule features two amino groups (-NH₂) attached to adjacent carbons in the cyclopentane ring, with both amino groups being dimethylated. The trans configuration indicates that the two methyl groups are on opposite sides of the ring, which influences the compound's physical and chemical properties.

The synthesis of trans-N,N-dimethyl-1,2-cyclopentanediamine involves several methods, including the reaction of 1,2-cyclopentanediamine with methylating agents such as formaldehyde or dimethyl sulfate. Recent studies have explored more efficient and environmentally friendly synthesis routes, leveraging catalytic systems to enhance yield and reduce byproducts. For instance, researchers have employed transition metal catalysts to facilitate the methylation process under mild conditions, which is particularly relevant for large-scale industrial applications.

One of the most notable applications of trans-N,N-dimethyl-1,2-cyclopentanediamine is in the field of polymer chemistry. The compound serves as a key building block for synthesizing polyamides and polyurethanes due to its ability to form strong hydrogen bonds. These polymers exhibit excellent mechanical properties and thermal stability, making them ideal for use in high-performance materials such as fibers, films, and molded parts. Recent advancements in polymer science have further expanded its utility in creating biodegradable materials, addressing growing concerns over environmental sustainability.

In addition to its role in polymer synthesis, trans-N,N-dimethyl-1,2-cyclopentanediamine has found applications in drug delivery systems. Its ability to act as a ligand in metallo-drug complexes has been explored for targeted drug delivery. For example, studies have demonstrated its potential in forming complexes with platinum(II) ions, which are commonly used in anticancer therapies. The compound's cyclic structure and steric hindrance provided by the methyl groups contribute to the stability and selectivity of these complexes.

The compound's unique electronic properties also make it a valuable component in electronic materials. Research has shown that trans-N,N-dimethyl-1,2-cyclopentanediamine can be used as a precursor for synthesizing conductive polymers and organic semiconductors. These materials are essential for the development of flexible electronics and advanced display technologies. Recent breakthroughs in this area have focused on optimizing the compound's structure to enhance electrical conductivity without compromising mechanical flexibility.

From an environmental standpoint, trans-N,N-dimethyl-1,2-cyclopentanediamine has been studied for its potential role in water treatment technologies. Its ability to form stable complexes with heavy metal ions makes it a promising candidate for removing contaminants from industrial wastewater. Emerging research has explored its application in adsorption processes and ion-exchange systems, offering a sustainable solution to water pollution challenges.

In terms of safety and handling, trans-N,N-dimethyl-1,2-cyclopentanediamine is generally considered non-hazardous under normal conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to concentrated solutions or prolonged contact with skin or eyes. The compound's stability under various environmental conditions has been thoroughly investigated to ensure its safe use in industrial settings.

In conclusion, trans-N,N-dimethyl-1,2-cyclopentanediamine (CAS No. 67580-03-4) is a multifaceted compound with wide-ranging applications across diverse scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in polymer chemistry, drug delivery systems, electronic materials development, and environmental remediation. As research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing modern technology while addressing global challenges such as sustainability and healthcare innovation.